Cas no 71451-04-2 ((4-methyl-1-trimethylsilylpent-3-en-1-yn-3-yl) Trifluoromethanesulfonate)

• Product name: (4-methyl-1-trimethylsilylpent-3-en-1-yn-3-yl) Trifluoromethanesulfonate
• CAS No: 71451-04-2
• MF: C₁₀H₁₅F₃O₃SSi
• MW: 300.370013475418
• CID: 976386
• PubChem ID: 336426

(4-methyl-1-trimethylsilylpent-3-en-1-yn-3-yl) Trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• (4-methyl-1-trimethylsilylpent-3-en-1-yn-3-yl) Trifluoromethanesulfonate
• 1-[(trimethylsilyl)ethynyl]-2,2-dimethylethenyl triflate
• 1-< (trimethylsilyl)ethynyl> -2,2-dimethylethenyl triflate
• AC1L7JM7
• NSC350631
• DTXSID50319795
• 71451-04-2
• NSC-350631

• Inchi： InChI=1S/C10H15F3O3SSi/c1-8(2)9(6-7-18(3,4)5)16-17(14,15)10(11,12)13/h1-5H3
• InChI Key： WCNAEMMBJJXUMG-UHFFFAOYSA-N
• SMILES： CC(=C(C#C[Si](C)(C)C)OS(=O)(=O)C(F)(F)F)C

Computed Properties

• Exact Mass: 300.04635
• Monoisotopic Mass: 300.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.203
• Boiling Point: 295.2°C at 760 mmHg
• Flash Point: 132.3°C
• Refractive Index: 1.437
• PSA: 43.37
• LogP: 4.10810